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Compound of Interest

2-Hydroxy-5-
Compound Name:
methylisophthalaldehyde

Cat. No.: B1214215

IUPAC Name: 2-Hydroxy-5-methylbenzene-1,3-dicarbaldehyde

This technical guide provides a comprehensive overview of 2-Hydroxy-5-
methylisophthalaldehyde, a versatile aromatic dialdehyde. The document is intended for
researchers, scientists, and drug development professionals, detailing the compound's
properties, synthesis, and applications, with a focus on its role in the formation of Schiff bases
and its potential biological activities.

Core Compound Information

2-Hydroxy-5-methylisophthalaldehyde, also known by synonyms such as 2,6-diformyl-4-
methylphenol, is a key intermediate in organic synthesis.[1] Its structure, featuring a hydroxyl
group and two aldehyde functionalities on a methylated benzene ring, allows for diverse
chemical modifications and applications.

Physicochemical and Spectroscopic Data

The physicochemical and spectroscopic properties of 2-Hydroxy-5-methylisophthalaldehyde
are summarized in the tables below. This data is crucial for its identification, characterization,
and application in various chemical reactions.

Table 1: Physicochemical Properties of 2-Hydroxy-5-methylisophthalaldehyde
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Property Value Source
2-hydroxy-5-methylbenzene-

IUPAC Name _ [1]
1,3-dicarbaldehyde

CAS Number 7310-95-4 [1][2][3]

Molecular Formula CoHsOs3 [11[3]

Molecular Weight 164.16 g/mol [1112]
Light yellow to beige crystalline

Appearance [4]
powder or needles

Melting Point 128-130 °C [1]
ZBOUXALQDLLARY-

INChl Key [2][3]
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Table 2: Spectroscopic Data for 2-Hydroxy-5-methylisophthalaldehyde

Spectroscopic Technique

Observed Peaks/Regions

Source

1H NMR Spectroscopy

Aldehyde protons (CHO):
9.8-10.2 ppm
(singlets)Aromatic protons: &
6.5—-8.0 ppmPhenolic hydroxyl
proton (OH): 6 10-12 ppm

[2]

13C NMR Spectroscopy

Data available in spectral

databases

[5]16]

Infrared (IR) Spectroscopy

Aldehyde C=0 stretch: ~1680—
1720 cm~1 (strong)Phenolic O-
H stretch: ~3200-3500 cm~1

[2]

Mass Spectrometry

Molecular Weight: 164.1580

[3]

Synthesis of 2-Hydroxy-5-methylisophthalaldehyde
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The primary method for synthesizing 2-Hydroxy-5-methylisophthalaldehyde is the Duff

reaction, which involves the formylation of an electron-rich aromatic compound like a phenol
using hexamethylenetetramine (HMTA).[1][2][7]

Experimental Protocol: Duff Reaction

This protocol describes the synthesis of 2-Hydroxy-5-methylisophthalaldehyde from p-

cresol.

Materials:

p-Cresol

Hexamethylenetetramine (HMTA)

Anhydrous glycerol

Glyceroboric acid

Dilute sulfuric acid

Ethanol

Trichloromethane

Procedure:

A mixture of p-cresol and hexamethylenetetramine (in a 1:2 molar ratio) is heated in the
presence of anhydrous glycerol and glyceroboric acid.[2]

The reaction mixture is refluxed at approximately 150-160°C for 2 to 3 hours.[8]
After cooling, the mixture is treated with dilute sulfuric acid to hydrolyze the intermediate.

The product, 2-Hydroxy-5-methylisophthalaldehyde, is then isolated by steam distillation.
[8]

The crude product is filtered and washed with cold ethanol.[2]
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 Further purification can be achieved by recrystallization from a suitable solvent system, such
as a 1:5 mixture of trichloromethane and ethanol.[2]

Workflow for the Synthesis of 2-Hydroxy-5-methylisophthalaldehyde

Reactants

Hexamethylenetetramine (HMTA)

p-Cresol ‘Workup & Purification

X — . . . T e . . 2-Hydroxy-5-methyl-
Reaction Conditio < Duff Reaction Acid Hydrolysis [Steam Dlsllllatloa»[ﬁltrauon & Washmg)—b[Recrysﬁalhzauon—)}‘ st i
Reflux at 150-160°C

Glycerol & Glyceroboric Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Hydroxy-5-methylisophthalaldehyde via the Duff
reaction.

Applications in Synthesis

The presence of two aldehyde groups makes 2-Hydroxy-5-methylisophthalaldehyde an
excellent building block for the synthesis of more complex molecules, particularly Schiff bases.

Synthesis of Schiff Bases

Schiff bases are formed through the condensation reaction between a primary amine and an
aldehyde.[9] The dialdehyde nature of 2-Hydroxy-5-methylisophthalaldehyde allows for the
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formation of bidentate or polydentate Schiff base ligands, which are crucial in coordination
chemistry for the synthesis of metal complexes.[2][9]

This protocol outlines a general procedure for the synthesis of a Schiff base from 2-Hydroxy-5-
methylisophthalaldehyde and a primary amine.

Materials:

2-Hydroxy-5-methylisophthalaldehyde

Primary amine (e.g., 4-aminopyridine)

Ethanol or Glacial Acetic Acid

Magnetic stirrer

Procedure:

Dissolve 2-Hydroxy-5-methylisophthalaldehyde in a suitable solvent such as ethanol or
glacial acetic acid.[10]

e Add the primary amine to the solution in the desired stoichiometric ratio (typically 1:2 for a
dialdehyde).

« Stir the reaction mixture at room temperature or under reflux for a period of 1 to 8 hours,
depending on the reactivity of the amine.[10]

o The formation of the Schiff base is often indicated by a color change and the precipitation of
a solid product.

e The solid product is collected by filtration, washed with a suitable solvent, and dried.[10]

o The purity of the synthesized Schiff base can be confirmed by melting point determination
and spectroscopic techniques (FT-IR, NMR).

Workflow for Schiff Base Synthesis
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Caption: General workflow for the synthesis of a Schiff base from 2-Hydroxy-5-
methylisophthalaldehyde.

Biological Activities

While 2-Hydroxy-5-methylisophthalaldehyde itself has reported antioxidant and antimicrobial
properties, much of the research into its biological activity has focused on its derivatives, such
as Schiff bases and their metal complexes.[2][4]

Antimicrobial Activity

Substituted salicylaldehydes and their derivatives have shown potential as antimicrobial
agents.[11] The antimicrobial activity is often attributed to the azomethine group in Schiff
bases, and this activity can be enhanced upon chelation with metal ions.[9] The mechanism of
action may involve the formation of Schiff bases with amino groups on microbial cell surfaces.
[11]
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Table 3: Antimicrobial Activity of Related Compounds

Compound Target o . o
. Activity Metric  Finding Source
Type Organisms
Showed
Staphylococcus o
] significant
Copper(Il) Schiff aureus, o )
o ) ICso0 activity against [2]
Base Complex Escherichia coli, )
) both bacteria and
Fungi )
fungi.
Bactericidal
activity is
Substituted Gram-negative MIC dependent on )
Benzaldehydes bacteria the substituents

on the aromatic

ring.

A common method for evaluating antimicrobial activity is the determination of the Minimum
Inhibitory Concentration (MIC) using broth microdilution or agar diffusion methods.[12]

Apoptosis-Inducing Activity

Salicylaldehyde and its derivatives have been investigated for their potential to induce
apoptosis, or programmed cell death, in cancer cells. The mechanism of action is often linked
to the intrinsic or mitochondrial pathway of apoptosis.

Signaling Pathway of Apoptosis

Apoptosis is a highly regulated process involving a cascade of signaling events. The intrinsic
pathway is initiated by cellular stress, leading to the activation of pro-apoptotic proteins like
Bax. Bax activation causes permeabilization of the mitochondrial outer membrane and the
release of cytochrome c into the cytoplasm.[13][14] Cytochrome c then binds to Apaf-1, forming
the apoptosome, which activates caspase-9.[14] Initiator caspase-9, in turn, activates
executioner caspases like caspase-3, which carry out the dismantling of the cell.[15][16]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1214215
https://wap.guidechem.com/encyclopedia/2-hydroxy-5-methylisophthalald-dic79723.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10448204/
https://www.bocsci.com/apoptosis-signaling-pathway.html
https://www.mdpi.com/2073-4409/13/22/1838
https://www.mdpi.com/2073-4409/13/22/1838
https://www.researchgate.net/figure/Signaling-Pathways-of-Apoptosis-Apoptosis-is-induced-through-either-the-extrinsic_fig5_322364637
https://www.biomedscidirect.com/download/IJBMRF2012860/13/apoptosis-understanding-of-the-signaling-pathways.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Apoptotic Stimulus

(Salicylaldehyde Derivativg

4 )

Mitochondrial Events

1ic Events

Apoptosome Formation
(Cytochrome c + Apaf-1)

Caspase-9 Activation

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1214215?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: The intrinsic (mitochondrial) pathway of apoptosis potentially induced by
salicylaldehyde derivatives.

Conclusion

2-Hydroxy-5-methylisophthalaldehyde is a valuable and versatile chemical intermediate. Its
synthesis via the Duff reaction is well-established, and its primary application lies in the
straightforward synthesis of a wide array of Schiff base ligands. These ligands and their
corresponding metal complexes exhibit interesting biological activities, including antimicrobial
and potential pro-apoptotic effects, making them promising candidates for further research in
drug development and materials science. This guide provides a foundational understanding for
researchers and scientists working with this compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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